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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe handling and disposal of LDN-
211904, a potent and reversible EphB3 inhibitor. Adherence to these protocols is imperative to

ensure a safe laboratory environment and compliance with regulatory standards.

LDN-211904 is a combustible solid with a Water Hazard Class (WGK) of 2, indicating it is

hazardous to water. Therefore, it must be treated as hazardous waste and must not be

disposed of in the regular trash or down the drain.[1][2] The following procedures outline the

approved methods for its disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of

LDN-211904 should be conducted in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Treat all unused, expired, or contaminated LDN-211904 as hazardous chemical waste.[3]
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Do not mix LDN-211904 waste with other chemical waste streams unless compatibility

has been verified. Store acids and bases separately, and keep oxidizing agents away from

reducing agents and organic compounds.[4]

Containerization:

Use a dedicated, properly labeled, and chemically compatible container for LDN-211904
waste.[5] The container must be in good condition, with a secure, leak-proof lid.[5]

The original container may be used if it is intact and can be securely sealed.[4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "LDN-211904," and any known hazard characteristics (e.g., "Combustible Solid").

Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[3][4] This area must be at or near the point of generation and

under the control of laboratory personnel.[5]

Ensure the SAA is inspected weekly for any signs of leakage.[4]

Disposal Request:

Once the waste container is full, or if it has been in storage for an extended period

(typically not to exceed one year for partially filled containers), arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department.[3][4]

Your EHS department will coordinate with a licensed hazardous waste disposal contractor

for proper off-site treatment and disposal.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for LDN-211904.
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Property Value Reference

IC₅₀ 79 nM [6]

Storage Class 11 (Combustible Solids) [2]

Water Hazard Class (WGK) 2 (Hazardous to water) [2]

Experimental Protocols
While specific experimental protocols for the disposal of LDN-211904 are not detailed in the

provided search results, the general principle of treating it as hazardous chemical waste is the

primary directive. The disposal process itself is an operational procedure rather than an

experimental one.

Disposal Workflow for LDN-211904
The following diagram illustrates the logical workflow for the proper disposal of LDN-211904 in

a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/ldn-211904-oxalate.html
https://www.sigmaaldrich.com/SG/en/product/mm/428201
https://www.sigmaaldrich.com/SG/en/product/mm/428201
https://www.benchchem.com/product/b15579383?utm_src=pdf-body
https://www.benchchem.com/product/b15579383?utm_src=pdf-body
https://www.benchchem.com/product/b15579383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify LDN-211904 as
Hazardous Waste

Wear Appropriate
PPE

Segregate from
Incompatible Waste

Use a Labeled, Compatible
Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for Disposal via
Institutional EHS

Click to download full resolution via product page

LDN-211904 Disposal Workflow

By following these procedures, researchers can ensure the safe and compliant disposal of

LDN-211904, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific chemical hygiene and hazardous waste management plans

for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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